BENGHE Foundational & Exploratory

Check Availability & Pricing

The Antimicrobial Profile of Brilacidin: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Briclin

Cat. No.: B13401964

An In-depth Examination of a Novel Host Defense Peptide Mimetic for Researchers, Scientists,
and Drug Development Professionals

Brilacidin, a synthetic, non-peptidic small molecule, represents a new frontier in antimicrobial
drug development. Designed as a mimetic of human defensins, it circumvents the limitations of
natural host defense peptides (HDPs), such as proteolytic degradation, while preserving their
potent, broad-spectrum antimicrobial and immunomodulatory activities.[1][2] This technical
guide provides a comprehensive overview of the antimicrobial spectrum of Brilacidin,
presenting key quantitative data, detailing experimental methodologies, and illustrating its
mechanisms of action.

Antibacterial Spectrum

Brilacidin has demonstrated significant in vitro activity against a wide array of both Gram-
positive and Gram-negative bacteria, including antibiotic-resistant strains.[3][4] Its efficacy is
particularly pronounced against Gram-positive organisms.

Quantitative Antibacterial Data

The minimum inhibitory concentration (MIC) is a key measure of an antimicrobial agent's
potency. The following tables summarize the MIC values of Brilacidin against various bacterial
species.

Table 1: Brilacidin Activity Against Gram-Positive Bacteria
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Bacterial Strain MIC Range
) ) MICso (pg/mL) MICoo (pg/mL)
Species Information (ng/mL)
Ciprofloxacin
Staphylococcus ]
Susceptible 0.25 0.25 0.125-0.5
aureus
(CSSA)
Ciprofloxacin
Staphylococcus Resistant
0.25 0.5 0.125-1.0
aureus (CRSA),
including MRSA
Ciprofloxacin
Staphylococcus ]
] o Susceptible 0.125 0.25 0.03125-0.25
epidermidis
(CSSE)
Ciprofloxacin
Staphylococcus ]
. o Resistant 0.125 0.25 0.03125-0.25
epidermidis
(CRSE)
Streptococcus
_ 1 1 0.5-128
pneumoniae
Streptococcus 8

viridans group

Data compiled from multiple sources.[5][6][7]

Table 2: Brilacidin Activity Against Gram-Negative Bacteria
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Bacterial Strain MIC Range
) ) MICso (pg/mL) MICo0 (pg/mL)
Species Information (ng/mL)
Escherichia coli D31 - - 1.56
Haemophilus
) 8 2-32
influenzae
Moraxella
_ 4 64 0.5-128
species
Pseudomonas
] 4 0.5-8
aeruginosa
Serratia
8 32 0.25-32
marcescens
Neisseria 22 multidrug-
. . 4 8 1-8
gonorrhoeae resistant isolates

Data compiled from multiple sources.[5][6][7][8][9][10]

Antifungal Spectrum

Brilacidin also exhibits potent activity against a range of pathogenic fungi, including species
that are intrinsically resistant to certain classes of antifungal drugs.

Quantitative Antifungal Data

Table 3: Brilacidin Antifungal Activity
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Fungal Species MIC (pg/mL) Notes

) ) Synergistic with caspofungin
Aspergillus fumigatus >80 uM ]
and voriconazole.[11][12]

Synergistic with caspofungin.
[13]

Candida albicans

) ) Synergistic with caspofungin.
Candida auris

[13]
Cryptococcus neoformans 2.5 uM Fungicidal.[13]
Various Mucorales fungi - Potentiates azoles.[13]

Data compiled from multiple sources.[11][12][13][14][15]

Antiviral Activity

Brilacidin has demonstrated broad-spectrum antiviral activity against several human
coronaviruses and other viruses.[16][17] Its mechanism of action in this context is dual-
pronged, involving direct virucidal effects and targeting of host cell factors.[18]

Brilacidin has shown inhibitory activity against:

Human Coronaviruses (HCoV-OC43, HCoV-NL63, HCoV-229E)[18]

SARS-CoV-2 (including pseudovirus entry)[18][19]

Encephalitic alphaviruses (VEEV, EEEV, SINV)[19][20]

Rift Valley Fever Virus (RVRF)[19][20]

Echovirus[20]

A key mechanism of its antiviral action against coronaviruses is the binding to heparan sulfate
proteoglycans (HSPGs) on the host cell surface, which blocks viral attachment.[16][17][18]

Mechanisms of Action
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Brilacidin's antimicrobial effects are primarily driven by its ability to disrupt microbial cell
membranes, a mechanism it shares with natural HDPs.[3][4] In addition to this direct
antimicrobial action, it possesses immunomodulatory properties, capable of suppressing pro-
inflammatory cytokines.[2]

Bacterial Membrane Disruption and Stress Response

In bacteria, particularly Gram-positive species like Staphylococcus aureus, Brilacidin induces
rapid membrane depolarization.[3][21] This disruption of the membrane potential is a key event
leading to bacterial cell death.[3] Transcriptional profiling of S. aureus treated with Brilacidin
reveals the upregulation of several stress response pathways, indicating significant cell wall
and protein misfolding stress.[3][21]
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Brilacidin's antibacterial mechanism of action.

Antiviral Host-Targeting Mechanism

Brilacidin's antiviral activity against coronaviruses involves a dual mechanism. It exhibits direct
virucidal properties and also interacts with the host cell to prevent viral entry.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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